Cas no 72066-78-5 (1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl-)

1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl- structure
72066-78-5 structure
Product Name:1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl-
CAS No:72066-78-5
MF:C10H16N2O2
MW:196.246242523193
CID:566441
PubChem ID:174887
Update Time:2025-04-19

1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl-
    • 2,5-dimethoxy-1-N,1-N-dimethylbenzene-1,4-diamine
    • 2,5-dimethoxy-N,N-dimethylbenzene-1,4-diamine
    • 1,4-Benzenediamine, 2,5-dimethoxy-N,N-dimethyl-
    • N,N-Dimethyl-2,5-dimethoxy-1,4-benzenediamine
    • Tetrahydropyran oxyeugenol
    • DTXSID6072471
    • EINECS 276-317-5
    • 72066-78-5
    • 1,4-Benzenediamine, 2,5-dimethoxy-N1,N1-dimethyl-
    • NS00037325
    • Inchi: 1S/C10H16N2O2/c1-12(2)8-6-9(13-3)7(11)5-10(8)14-4/h5-6H,11H2,1-4H3
    • InChI Key: STJUHIUVWHDFMZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1N(C)C)OC)N

Computed Properties

  • Exact Mass: 196.12128
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.7Ų

Experimental Properties

  • Density: 1.104
  • Boiling Point: 286.4°C at 760 mmHg
  • Flash Point: 127°C
  • Refractive Index: 1.568
  • PSA: 47.72
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